Cas no 76220-94-5 (3-(hydroxymethyl)pyrrolidin-2-one)

• Product Name: 3-(hydroxymethyl)pyrrolidin-2-one
• CAS No: 76220-94-5
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD18074198
• CID: 1092971
• PubChem ID: 12698981
• Update Time: 2025-10-19

3-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(hydroxymethyl)-2-Pyrrolidinone
• 3-(hydroxymethyl)pyrrolidin-2-one
• 3-Hydroxymethyl-pyrrolidin-2-one
• P12214
• SY045413
• 76220-94-5
• AMY34785
• SCHEMBL4409894
• SB11884
• Z1203746842
• EN300-180167
• A865534
• CS-0051681
• AS-51247
• MFCD18074198
• AKOS006356818
• DB-228385

• MDL： MFCD18074198
• Inchi： 1S/C5H9NO2/c7-3-4-1-2-6-5(4)8/h4,7H,1-3H2,(H,6,8)
• InChI Key： PMVLHRHRTOBBHS-UHFFFAOYSA-N
• SMILES： OCC1C(NCC1)=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(hydroxymethyl)pyrrolidin-2-one

Comprehensive Overview of 3-(Hydroxymethyl)pyrrolidin-2-one (CAS No. 76220-94-5): Properties, Applications, and Industry Insights

3-(Hydroxymethyl)pyrrolidin-2-one (CAS 76220-94-5), a versatile heterocyclic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This pyrrolidone derivative combines a hydroxyl group with a lactam ring, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₅H₉NO₂, and molecular weight of 115.13 g/mol position it as a lightweight yet functionally dense compound. Researchers often explore its hydrogen-bonding capacity and chiral center for asymmetric synthesis, aligning with the growing demand for enantioselective catalysts in green chemistry.

In pharmaceutical applications, 3-(hydroxymethyl)-2-pyrrolidone serves as a precursor for N-methyl-2-pyrrolidone (NMP) analogs, which are pivotal in drug formulation. Recent studies highlight its role in enhancing the solubility of poorly water-soluble APIs (Active Pharmaceutical Ingredients), addressing a critical challenge in oral drug delivery systems. The compound’s biocompatibility and low toxicity profile make it suitable for cosmetic formulations, particularly in moisturizers and anti-aging serums where pyrrolidone derivatives act as humectants.

The compound’s relevance extends to biodegradable polymers, a hotspot in sustainable material science. As industries shift toward eco-friendly alternatives, 3-(hydroxymethyl)pyrrolidin-2-one derivatives contribute to the synthesis of polyvinylpyrrolidone (PVP)-like materials with reduced environmental persistence. This aligns with global trends like the EU’s Circular Economy Action Plan, driving searches for "green chemical substitutes" and "biobased solvents."

Analytical characterization of CAS 76220-94-5 typically involves FTIR spectroscopy (showing carbonyl stretching at ~1700 cm^-1) and NMR (δ_H 3.5–4.0 ppm for hydroxymethyl protons). These techniques are frequently queried in academic databases, reflecting user interest in "pyrrolidone spectral analysis" and "structural elucidation methods." The compound’s melting point (98–102°C) and water solubility (>50 mg/mL at 25°C) further support its utility in aqueous formulations.

Emerging applications include its use in electrolyte additives for lithium-ion batteries, where pyrrolidone derivatives improve thermal stability. This connects to trending searches like "battery performance enhancers" and "energy storage materials." However, handling requires standard organic lab precautions—ventilation and PPE—though it’s not classified under hazardous categories per GHS.

Market-wise, the demand for 3-(hydroxymethyl)pyrrolidin-2-one correlates with the expansion of the pharmaceutical excipients market, projected to reach $11.6 billion by 2028 (CAGR 6.2%). Suppliers often list it under synonyms like "2-Pyrrolidinemethanol" or "Hydroxymethyl pyrrolidone," terms frequently searched in procurement databases. Regulatory compliance follows REACH and FDA GRAS guidelines, ensuring its adoption in diverse regions.

Future research may explore its enzyme inhibition potential, particularly toward lactamase enzymes, given the structural similarity to β-lactam antibiotics. Such directions resonate with queries on "antibiotic adjuvants" and "drug resistance solutions." Collaborative studies between computational chemists (using molecular docking) and experimentalists could unlock novel biomedical applications.